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Compound of Interest

Compound Name: N-Ethyl L-Valinamide

Cat. No.: B1516953

For the attention of Researchers, Scientists, and Drug Development Professionals.

This technical guide provides a consolidated overview of the fundamental properties of N-Ethyl
L-Valinamide, a derivative of the amino acid valine. While information on its biological activity
and mechanism of action remains limited in publicly accessible scientific literature, this
document summarizes its core physicochemical characteristics.

Chemical and Physical Properties

N-Ethyl L-Valinamide, with the IUPAC name (2S)-2-(ethylamino)-3-methylbutanamide, is a
small molecule whose basic properties have been computationally predicted and are available
in chemical databases.[1] These properties are essential for any initial assessment of the
compound for research and development purposes.

A summary of its key computed physicochemical properties is presented in the table below.
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Property Value Source
Molecular Formula C7H16N20 PubChem[1]
Molecular Weight 144.21 g/mol PubChem[1]
(2S)-2-(ethylamino)-3-
IUPAC Name ) PubChem[1]
methylbutanamide
Aaron Chemicals,[2]
CAS Number 169170-45-0
Chemsrc[3]
XLogP3-AA 0.5 PubChem[1]
Hydrogen Bond Donor Count 2 PubChem[1]
Hydrogen Bond Acceptor
2 PubChem[1]
Count
Rotatable Bond Count 4 PubChem[1]
Exact Mass 144.126263138 Da PubChem[1]
Topological Polar Surface Area  55.1 A2 PubChem[1]

Synthesis and Structure

The chemical structure of N-Ethyl L-Valinamide consists of a valine core where the alpha-

amino group is ethylated, and the carboxyl group is converted to a primary amide.

A general logical workflow for the synthesis of such a compound would typically involve the

protection of the amino group of L-valine, followed by amidation of the carboxylic acid, and

finally, N-alkylation of the protected amino group with an ethylating agent, followed by

deprotection. A visual representation of this logical synthesis workflow is provided below.
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Step 1: Protection Step 2: Amidation Step 3 & 4: Alkylation & Deprotection

Protecting Group Amidation N-Alkylation Deprotection
e.g., Boc, Cbz, N-Protected (e.g., DCCINHS, SOCl2) N-Protected (e.g., Ethyl lodide) | | N-Ethyl-N-Protected

L-Valine L-Valinamide L-Valinamide

N-Ethyl L-Valinamide

Click to download full resolution via product page
A logical workflow for the synthesis of N-Ethyl L-Valinamide.

Biological Activity and Experimental Data

Extensive searches of scientific databases and literature have not yielded significant
information on the biological activity, mechanism of action, or specific experimental protocols
for N-Ethyl L-Valinamide. The compound is listed in chemical supplier catalogs and chemical
databases, but research articles detailing its use or effects in biological systems are not readily
available.

Therefore, this guide cannot provide quantitative data on biological activity (e.g., ICso, ECso),
detailed experimental methodologies, or diagrams of signaling pathways at this time.

Future Research Directions

The lack of available data on the biological properties of N-Ethyl L-Valinamide suggests that
this compound is an unexplored area of research. For scientists and drug development
professionals, this presents a potential opportunity. A logical workflow for the initial biological
investigation of an uncharacterized compound like N-Ethyl L-Valinamide is proposed below.
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A proposed workflow for the initial biological investigation of N-Ethyl L-Valinamide.

This workflow would involve initial in vitro screening against a panel of relevant biological
targets or in various disease models, alongside preliminary toxicity assessments. Should any
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promising activity be identified, further studies into its mechanism of action and subsequent in
vivo testing would be warranted.

Conclusion

N-Ethyl L-Valinamide is a chemical entity with well-defined physicochemical properties but, as
of the date of this guide, lacks documented biological characterization in the public domain.
This presents a tabula rasa for researchers interested in exploring the potential therapeutic
applications of novel amino acid derivatives. The information provided herein serves as a
foundational reference for such future investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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